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Compound of Interest

Compound Name: Peroxynitrate ion

Cat. No.: B1240117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling peroxynitrate ion (ONOO⁻). Adherence to these guidelines is

critical for ensuring laboratory safety and experimental integrity.

Understanding the Hazards
Peroxynitrite is a potent oxidizing and nitrating agent.[1][2] It is a reactive nitrogen species that

can cause significant cellular damage.[1][2] While the peroxynitrite anion is relatively stable in

alkaline solutions, its conjugate acid, peroxynitrous acid (ONOOH), which forms at neutral or

acidic pH, is highly unstable and decomposes rapidly.[1][3] This decomposition can generate

other reactive species, making careful handling imperative.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling peroxynitrate solutions.
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Protection Type Recommended Equipment Purpose & Specifications

Eye and Face Protection
Chemical Splash Goggles &

Face Shield

To protect against splashes

and aerosols. Goggles should

meet ANSI Z87.1 standards. A

face shield provides an

additional layer of protection

and should be worn over

goggles.

Skin and Body Protection
Laboratory Coat & Chemical-

Resistant Apron

A fully buttoned lab coat is

mandatory. A chemical-

resistant apron should be worn

over the lab coat, especially

when handling larger volumes

or during procedures with a

high splash potential.

Hand Protection

Chemical-Resistant Gloves

(Double-Gloving

Recommended)

Peroxynitrite is typically

supplied in a sodium hydroxide

solution. Therefore, glove

selection must ensure

compatibility with a strong

base. Nitrile, neoprene, and

butyl rubber gloves are

recommended.[4][5][6] Double-

gloving provides an extra layer

of safety.

Respiratory Protection Fume Hood

All work with peroxynitrite

solutions must be conducted in

a certified chemical fume hood

to prevent inhalation of any

potential aerosols or vapors.

Glove Material Chemical Compatibility with 0.3 M Sodium Hydroxide:
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Glove Material Resistance Rating Notes

Nitrile Excellent
Good for short-term splash

protection.[2][7][8][9]

Neoprene Excellent
Offers good pliability and tear

resistance.[5][6][10]

Butyl Rubber Excellent

Recommended for protection

against a wide variety of

chemicals, including strong

bases.[5]

Operational Plan: From Storage to Use
Storage
Peroxynitrite solutions are highly unstable and should be stored under specific conditions to

minimize decomposition.

Temperature: Store at -80°C for long-term stability (stable for at least 3 months).

Solution: Peroxynitrite is supplied and should be stored in a strong alkaline solution, typically

0.3 M Sodium Hydroxide (NaOH), to maintain its stability as the peroxynitrite anion.

Container: Use tightly sealed containers to prevent leakage and exposure to atmospheric

carbon dioxide, which can accelerate decomposition.

Handling Procedure
Preparation: Before handling, ensure the fume hood is operational and all necessary PPE is

donned correctly. Prepare an ice bucket to keep the peroxynitrite solution cold.

Thawing: Carefully thaw the peroxynitrite stock solution on ice.

Dilution: If dilution is necessary, use cold 0.3 M NaOH.

Concentration Determination: Due to its instability, the concentration of the peroxynitrite

stock solution should be determined spectrophotometrically before each experiment. The
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molar extinction coefficient for peroxynitrite at 302 nm in 0.3 M NaOH is 1670 M⁻¹cm⁻¹.

Experimental Use: When adding peroxynitrite to a reaction mixture, be mindful of the final

pH. Peroxynitrite decomposes rapidly at neutral or acidic pH.

Disposal Plan
Proper disposal of peroxynitrate waste is crucial to prevent the release of this reactive

substance into the environment. The primary method for disposal is through chemical

neutralization, which involves the controlled decomposition of the peroxynitrite.

Neutralization Protocol
This protocol should be performed in a chemical fume hood with appropriate PPE.

Prepare a Quenching Solution: Prepare a solution of sodium bisulfite (NaHSO₃) in water. A

10% (w/v) solution is a practical choice.

Cool the Waste: Place the container with the peroxynitrite waste in an ice bath to control the

temperature during neutralization.

Slow Addition: Slowly and carefully add the sodium bisulfite solution to the peroxynitrite

waste while stirring. The reaction may be exothermic.

Monitor pH: After the addition is complete, check the pH of the solution. It should be near

neutral. If necessary, adjust the pH with a suitable acid or base.

Final Disposal: Once neutralized, the solution can typically be disposed of down the drain

with copious amounts of water, in accordance with local regulations. Always consult your

institution's Environmental Health and Safety (EHS) department for specific disposal

guidelines.

Experimental Protocols Cited
Determination of Peroxynitrite Concentration

Objective: To accurately determine the concentration of a peroxynitrite stock solution.

Materials:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peroxynitrite stock solution (stored at -80°C)

Cold 0.3 M NaOH

UV-Vis spectrophotometer

Quartz cuvettes

Ice bucket

Methodology:

Carefully thaw the peroxynitrite stock solution on ice.

Prepare a dilution of the stock solution in cold 0.3 M NaOH (e.g., a 1:40 dilution).

Use 0.3 M NaOH as a blank to zero the spectrophotometer at 302 nm.

Measure the absorbance of the diluted peroxynitrite solution at 302 nm.

Calculate the concentration using the Beer-Lambert law (A = εbc), where A is the

absorbance, ε is the molar extinction coefficient (1670 M⁻¹cm⁻¹), b is the path length of the

cuvette (typically 1 cm), and c is the concentration.

Visual Workflow and Pathway Diagrams
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Safe Peroxynitrite Handling Workflow

Preparation

Handling

Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Thaw Peroxynitrite on Ice

Gather Materials (Ice, NaOH)

Dilute with Cold 0.3 M NaOH

Determine Concentration (Spectrophotometer)

Perform Experiment

Collect Waste

Neutralize with Sodium Bisulfite

Check pH

Dispose per Institutional Guidelines
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Caption: Workflow for the safe handling of peroxynitrite ion.
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Peroxynitrite Decomposition Pathways

Peroxynitrite (ONOO⁻)

Peroxynitrous Acid (ONOOH)

 + H⁺ (Neutral/Acidic pH)

Nitrate (NO₃⁻)

Isomerization

Nitrite (NO₂⁻) + Oxygen (O₂)

Decomposition

Click to download full resolution via product page

Caption: Decomposition pathways of peroxynitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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